3-(Dimethylamino)benzenesulfonamide
Overview
Description
3-(Dimethylamino)benzenesulfonamide, also known as DBS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DBS belongs to the family of sulfonamides, which are widely used in medicinal chemistry for their antibacterial and antitumor activities. DBS has been found to exhibit a range of biological activities, including antitumor, anti-inflammatory, and antiviral properties.
Scientific Research Applications
Molecular Docking and Bioassay Studies : This compound has been studied for its interaction with cyclooxygenase-2 enzyme, an important target in inflammation and cancer research. A study synthesized a derivative of 3-(Dimethylamino)benzenesulfonamide and analyzed its structure through molecular docking to understand its interaction with the enzyme, although it showed no inhibition potency for either cyclooxygenase-1 or cyclooxygenase-2 enzymes (Al-Hourani et al., 2016).
Enzyme Inhibition Studies : Another research synthesized Schiff bases derived from sulfamethoxazole/sulfisoxazole and 3-(Dimethylamino)benzenesulfonamide, evaluating their effects on various enzyme activities. These compounds exhibited inhibitory effects on enzymes like cholesterol esterase, tyrosinase, and α-amylase (Alyar et al., 2019).
Synthesis of Derivatives for Biological Activities : Research has focused on synthesizing various derivatives of 3-(Dimethylamino)benzenesulfonamide for biological evaluations. For instance, studies have synthesized compounds for antibacterial, α-glucosidase inhibition, and hemolytic activities (Abbasi et al., 2016).
Antioxidant and Enzyme Inhibitory Profile : Some derivatives of 3-(Dimethylamino)benzenesulfonamide have been explored for their antioxidant properties and as inhibitors of acetylcholinesterase, butyrylcholinesterase, and tyrosinase, enzymes associated with diseases like Alzheimer's and Parkinson's (Lolak et al., 2020).
Synthesis of Novel Compounds for Antifungal Activity : The compound has also been used in the synthesis of novel triazepines, pyrimidines, and azoles, with some of these newly synthesized compounds showing good antifungal activity (Khodairy et al., 2016).
Photodynamic Therapy Application : A study utilized a derivative of 3-(Dimethylamino)benzenesulfonamide for synthesizing zinc phthalocyanine with high singlet oxygen quantum yield. This compound showed potential for use in photodynamic therapy for cancer treatment (Pişkin et al., 2020).
Molecular Docking and Density Functional Theory (DFT) Calculations : Benzenesulfonamide derivatives, including those of 3-(Dimethylamino)benzenesulfonamide, have been synthesized and evaluated through molecular docking and DFT calculations, indicating their potential in drug discovery and design (Fahim & Shalaby, 2019).
properties
IUPAC Name |
3-(dimethylamino)benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2S/c1-10(2)7-4-3-5-8(6-7)13(9,11)12/h3-6H,1-2H3,(H2,9,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZICDEAUXIGLCHO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC(=CC=C1)S(=O)(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40554552 |
Source
|
| Record name | 3-(Dimethylamino)benzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40554552 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Dimethylamino)benzenesulfonamide | |
CAS RN |
63935-19-3 |
Source
|
| Record name | 3-(Dimethylamino)benzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40554552 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-Hydroxy-3-(morpholin-4-ylmethyl)phenyl]ethanone hydrochloride](/img/structure/B1628140.png)
![9-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-2,6-dione](/img/structure/B1628144.png)
![6,8-Diazabicyclo[3.2.2]nonane](/img/structure/B1628158.png)
